Cas no 1805044-17-0 (3-Bromo-2-(chloromethyl)-5-(difluoromethyl)pyridine-4-methanol)

• Product Name: 3-Bromo-2-(chloromethyl)-5-(difluoromethyl)pyridine-4-methanol
• CAS No: 1805044-17-0
• MF: C₈H₇BrClF₂NO
• MW: 286.501087427139
• CID: 4866751
• Update Time: 2025-06-15

3-Bromo-2-(chloromethyl)-5-(difluoromethyl)pyridine-4-methanol Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-2-(chloromethyl)-5-(difluoromethyl)pyridine-4-methanol

• Inchi： 1S/C8H7BrClF2NO/c9-7-5(3-14)4(8(11)12)2-13-6(7)1-10/h2,8,14H,1,3H2
• InChI Key： KNQFIRKGCOCCAG-UHFFFAOYSA-N
• SMILES： BrC1C(CCl)=NC=C(C(F)F)C=1CO

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 187
• XLogP3: 1.7
• Topological Polar Surface Area: 33.1

Additional information on 3-Bromo-2-(chloromethyl)-5-(difluoromethyl)pyridine-4-methanol

Recent Advances in the Study of 3-Bromo-2-(chloromethyl)-5-(difluoromethyl)pyridine-4-methanol (CAS: 1805044-17-0)

3-Bromo-2-(chloromethyl)-5-(difluoromethyl)pyridine-4-methanol (CAS: 1805044-17-0) is a pyridine derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug discovery and development. This compound, characterized by its unique halogenated and difluoromethylated pyridine core, serves as a versatile intermediate in the synthesis of bioactive molecules. Recent studies have explored its utility in the design of novel enzyme inhibitors, antimicrobial agents, and other therapeutic candidates.

One of the key areas of research involving this compound is its role in the development of kinase inhibitors. Kinases are critical targets in the treatment of various cancers and inflammatory diseases. The presence of the bromo and chloromethyl groups in the molecule allows for further functionalization, enabling the creation of highly selective and potent inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated the successful incorporation of this compound into a series of pyridine-based inhibitors targeting EGFR (Epidermal Growth Factor Receptor) mutants, which are implicated in non-small cell lung cancer (NSCLC). The study reported improved binding affinity and reduced off-target effects compared to earlier generations of inhibitors.

In addition to its applications in oncology, 3-Bromo-2-(chloromethyl)-5-(difluoromethyl)pyridine-4-methanol has shown promise in antimicrobial research. A recent investigation highlighted its potential as a scaffold for the development of new antibacterial agents. The difluoromethyl group, in particular, was found to enhance the metabolic stability of the resulting compounds, addressing a common challenge in antibiotic development. Researchers observed significant activity against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA), in preclinical models.

The synthetic pathways for this compound have also been a focus of recent optimization efforts. Traditional methods often involved multi-step reactions with low yields, but advancements in catalytic processes have streamlined its production. A 2022 paper in Organic Process Research & Development described a novel one-pot synthesis approach using palladium-catalyzed cross-coupling reactions, which significantly improved the yield and scalability of the compound. This development is expected to facilitate its broader use in industrial and academic settings.

Despite these promising findings, challenges remain in the application of 3-Bromo-2-(chloromethyl)-5-(difluoromethyl)pyridine-4-methanol. Issues such as solubility and bioavailability need to be addressed to fully realize its therapeutic potential. Ongoing research is exploring prodrug strategies and formulation techniques to overcome these limitations. Furthermore, the environmental impact of its synthesis and disposal is being evaluated to ensure sustainable practices in its production.

In conclusion, 3-Bromo-2-(chloromethyl)-5-(difluoromethyl)pyridine-4-methanol (CAS: 1805044-17-0) represents a valuable building block in medicinal chemistry, with demonstrated utility in multiple therapeutic areas. Continued research into its applications, synthetic improvements, and formulation strategies will likely expand its role in the development of next-generation pharmaceuticals. The compound's versatility and the recent advancements in its use underscore its importance in the evolving landscape of chemical biology and drug discovery.